Butanoic acid, 4-[3,5-bis(trifluoromethyl)phenoxy]-

• Molecular Formula: C12H10F6O3
• Molecular Weight: 316.20 g/mol
• IUPAC Name: 4-[3,5-bis(trifluoromethyl)phenoxy]butanoic acid
• InChI: InChI=1S/C12H10F6O3/c13-11(14,15)7-4-8(12(16,17)18)6-9(5-7)21-3-1-2-10(19)20/h4-6H,1-3H2,(H,19,20)
• InChI Key: YFULBSABQLIMLH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)OCCCC(=O)O)C(F)(F)F

Description

Butanoic acid, 4-[3,5-bis(trifluoromethyl)phenoxy]- is a useful research compound. Its molecular formula is C12H10F6O3 and its molecular weight is 316.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred charge containing 0.05 mole of ethyl-4-[3,5-bis-(trifluoromethyl)phenoxy]butyrate, 150 ml of ethyl alcohol, 8 g (0.1 mole) of 50% aqueous solution of sodium hydroxide and 25 ml of water was heated at reflux for 5 hours and at 25°-30° C. for 18 hours. After cooling to 5° C., 800 ml of water containing 15 g (0.15 mole) of concentrated hydrochloric acid was added slowly. After stirring at 0°-10° C. for one hour, the resulting solid was collected by filtration, washed with cold water and air dried at 25°-30° C. A product with a melting point of 85°-87° C. was obtained with a yield of 87%.